Cas no 650622-12-1 (1,2,4,5-Cyclohexanetetracarboxylic acid, 3-methyl-)
650622-12-1 structure
Product Name:1,2,4,5-Cyclohexanetetracarboxylic acid, 3-methyl-
CAS No:650622-12-1
MF:C11H14O8
MW:274.224064350128
CID:408598
PubChem ID:71377360
Update Time:2025-04-19
1,2,4,5-Cyclohexanetetracarboxylic acid, 3-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,2,4,5-Cyclohexanetetracarboxylic acid, 3-methyl-
- 3-methylcyclohexane-1,2,4,5-tetracarboxylic acid
- DTXSID40800001
- 650622-12-1
-
- Inchi: 1S/C11H14O8/c1-3-6(10(16)17)4(8(12)13)2-5(9(14)15)7(3)11(18)19/h3-7H,2H2,1H3,(H,12,13)(H,14,15)(H,16,17)(H,18,19)
- InChI Key: ABJQOQWINPBNDQ-UHFFFAOYSA-N
- SMILES: OC(C1C(C(=O)O)CC(C(=O)O)C(C(=O)O)C1C)=O
Computed Properties
- Exact Mass: 274.06882
- Monoisotopic Mass: 274.06886740g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 390
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 4
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.7
- Topological Polar Surface Area: 149Ų
Experimental Properties
- PSA: 149.2
1,2,4,5-Cyclohexanetetracarboxylic acid, 3-methyl- Related Literature
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1. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
650622-12-1 (1,2,4,5-Cyclohexanetetracarboxylic acid, 3-methyl-) Related Products
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